Cas no 1532507-55-3 (1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole)
1532507-55-3 structure
Product Name:1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole
CAS No:1532507-55-3
MF:C9H7F3N2S
MW:232.225490808487
CID:5075531
Update Time:2023-08-25
1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole
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- Inchi: 1S/C9H7F3N2S/c1-14-7(6-2-3-15-5-6)4-8(13-14)9(10,11)12/h2-5H,1H3
- InChI Key: RNNUSNHHZPAVSA-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CC(C(F)(F)F)=NN1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 2.5
- Topological Polar Surface Area: 46.1
1-Methyl-5-(3-thienyl)-3-(trifluoromethyl)pyrazole Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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